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Compound of Interest |

Methyl (3-methyl-2-oxo-1-
Compound Name:

piperazinyl)acetate hydrobromide
CAS No.: 1609396-06-6

Cat. No.: B1379658

Get Quote
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For the Attention of Researchers, Scientists, and Drug Development Professionals

Executive Summary

This technical guide addresses the significant challenges in providing a comprehensive safety
and handling protocol for the chemical identifier CAS 1609396-06-6. Our investigation has
revealed conflicting and unverified information regarding the precise chemical identity
associated with this CAS number. Due to this ambiguity, a definitive Safety Data Sheet (SDS),
detailed handling procedures, and associated biological data cannot be reliably established.
This guide will present the conflicting data and provide a framework for approaching such
ambiguous chemical entities in a research and development setting.

The Challenge: An Unidentified Chemical Entity

A thorough search of chemical supplier databases, regulatory information, and scientific
literature has yielded multiple, differing chemical structures and names attributed to CAS
1609396-06-6. This lack of a single, verifiable identity makes it impossible to ascertain the
physical, chemical, and toxicological properties of the substance.
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Conflicting Chemical Identities

Below is a summary of the disparate information discovered for CAS 1609396-06-6:

Data Point Source 1 Source 2 Source 3

[(3S)-3-ISOPROPYL-

2-METHYL-1- )
. N-(3-aminopropyl)-3- _
Chemical Name CYCLOPENTEN-1- ) Not Provided
phenylprop-2-enamide

YLJMETHYL
ACETATE
Molecular Formula Not Provided Not Provided C8H15BrN203
Molecular Weight 267.12 Not Provided 267.123
Jiangsu Aikon
Supplier/Source Sigma-Aldrich Biopharmaceutical Key Organics Limited

R&D

This discrepancy highlights a critical issue in chemical data management and underscores the
importance of verifying the identity of any research compound.

A Framework for Handling Ambiguous Chemical
Identifiers

Given the inability to create a specific safety and handling guide for CAS 1609396-06-6, we
propose the following workflow for researchers encountering similarly ambiguous compounds.
This protocol is designed to ensure laboratory safety and data integrity.

Experimental Workflow for Ambiguous Compounds
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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